molecular formula C11H13NO B13225040 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one

1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one

Cat. No.: B13225040
M. Wt: 175.23 g/mol
InChI Key: PNBGBXXIVMVPPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one is a bicyclic organic compound featuring a partially saturated indene backbone (2,3-dihydro-1H-indene) with an amino group at position 3 and a ketone group at position 1.

Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

1-(3-amino-2,3-dihydro-1H-inden-1-yl)ethanone

InChI

InChI=1S/C11H13NO/c1-7(13)10-6-11(12)9-5-3-2-4-8(9)10/h2-5,10-11H,6,12H2,1H3

InChI Key

PNBGBXXIVMVPPZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1CC(C2=CC=CC=C12)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one typically involves the following steps:

    Starting Material: The synthesis begins with the preparation of 2,3-dihydro-1H-inden-1-one.

    Amination: The 2,3-dihydro-1H-inden-1-one undergoes amination to introduce the amino group at the 3-position.

    Acylation: The final step involves the acylation of the amino group with ethanoyl chloride to yield 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one.

Industrial Production Methods: Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the ketone group to an alcohol.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

    Oxidation: Products include ketones and carboxylic acids.

    Reduction: Products include alcohols.

    Substitution: Products vary depending on the substituent introduced.

Scientific Research Applications

1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one has several scientific research applications:

    Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds.

    Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.

    Biological Studies: It is used in studies related to enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the indene ring system can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Analogous Compounds

Compound Name Backbone Substituents Molecular Formula Key Applications/Properties References
1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one 2,3-dihydro-1H-indene 3-NH₂, 1-COCH₃ C₁₁H₁₃NO Potential pharmaceutical intermediate -
1-(2,3-Dihydro-1H-inden-5-yl)ethan-1-amine hydrochloride 2,3-dihydro-1H-indene 5-CH₂NH₂·HCl C₁₁H₁₆ClN Pharmaceutical research
1-(2,3-Dihydro-1H-isoindol-2-yl)ethan-1-one Isoindole 2-COCH₃ C₁₀H₁₁NO Organic synthesis building block
5-Chloro-2,3-dihydro-1H-inden-1-one 2,3-dihydro-1H-indene 5-Cl, 1-CO C₉H₇ClO Synthetic intermediate
1-[3-(Dimethylamino)phenyl]ethan-1-one Phenyl ring 3-N(CH₃)₂, 1-COCH₃ C₁₀H₁₃NO Drug candidate synthesis

Key Observations:

Backbone Rigidity vs. Flexibility: The dihydroindene core in the target compound provides conformational rigidity compared to flexible phenyl rings (e.g., 1-[3-(Dimethylamino)phenyl]ethan-1-one). This rigidity may enhance binding affinity in drug-receptor interactions . Isoindole derivatives (e.g., 1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one) exhibit planar aromaticity, differing from the non-aromatic dihydroindene system .

Substituent Effects: Amino Group: The 3-NH₂ group in the target compound contrasts with 5-CH₂NH₂·HCl in . Positional differences influence electronic distribution and solubility (e.g., hydrochloride salts enhance water solubility) . Electron-Withdrawing Groups: Chloro-substituted analogs (e.g., 5-Chloro-2,3-dihydro-1H-inden-1-one) exhibit reduced electron density at the ketone, altering reactivity in nucleophilic additions .

Analytical Methods:

  • X-ray Crystallography: Used for structural confirmation of cathinone derivatives () and isoindole analogs .
  • Spectroscopy : NMR and IR (e.g., carbonyl stretches at ~1670–1690 cm⁻¹) differentiate substituent effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.